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Compound of Interest

Compound Name: 3'-Chloropropiophenone

Cat. No.: B116997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3'-Chloropropiophenone, with the CAS number 34841-35-5, is a chlorinated aromatic ketone

that serves as a pivotal intermediate in the synthesis of numerous active pharmaceutical

ingredients (APIs).[1][2][3] Its structural features, particularly the reactive carbonyl group and

the chlorinated phenyl ring, make it a versatile building block in medicinal chemistry and

organic synthesis.[1][3] This technical guide provides an in-depth overview of the

physicochemical properties, synthesis, and applications of 3'-Chloropropiophenone, with a

focus on its role in drug development.

Physicochemical Properties
3'-Chloropropiophenone is a white to light yellow crystalline solid at room temperature.[4][5] It

is soluble in organic solvents such as methanol, ethanol, ether, chloroform, and acetic acid, but

insoluble in water.[6] A summary of its key physicochemical properties is presented in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b116997?utm_src=pdf-interest
https://www.benchchem.com/product/b116997?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/3-chloropropiophenone-cornerstone-pharmaceutical-synthesis-cy
https://www.zhishangchemical.com/3-chloropropiophenone-cas-34841-35-5.html
https://www.scimplify.com/3-chloropropiophenone-1-3-chlorophenyl-1-propanone
https://www.nbinno.com/article/pharmaceutical-intermediates/3-chloropropiophenone-cornerstone-pharmaceutical-synthesis-cy
https://www.scimplify.com/3-chloropropiophenone-1-3-chlorophenyl-1-propanone
https://www.benchchem.com/product/b116997?utm_src=pdf-body
https://www.benchchem.com/product/b116997?utm_src=pdf-body
https://www.lookchem.com/casno34841-35-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234165.htm
https://www.guidechem.com/question/what-is-3-chloropropiophenone--id130135.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 34841-35-5 [4]

Molecular Formula C₉H₉ClO [4][7]

Molecular Weight 168.62 g/mol [4][7]

Appearance
White to light yellow crystalline

solid
[4]

Melting Point 45-50 °C [4][7]

Boiling Point 124 °C @ 14 mmHg [4][5]

113-115 °C @ 4 mmHg [7]

Density ~1.11-1.15 g/cm³ [4][6]

Solubility

Soluble in methanol, ethanol,

ether, chloroform, acetic acid;

Insoluble in water

[6]

Flash Point > 110 °C (> 230 °F) [4][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3'-
Chloropropiophenone. Key spectral data are summarized below.

Spectrum Type Key Peaks/Signals Reference

¹H NMR (in CDCl₃)

δ (ppm): 7.92 (s, 1H), 7.85 (d,

1H), 7.50 (d, 1H), 7.40 (t, 1H),

2.97 (q, 2H), 1.22 (t, 3H)

[8]

IR (KBr disc)
Characteristic peaks for C=O

stretching and C-Cl stretching.
[9][10]

Mass Spectrometry (EI) m/z: 168 (M+), 139, 111, 141 [11][12]
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Synthesis of 3'-Chloropropiophenone
Several synthetic routes to 3'-Chloropropiophenone have been reported. Two common

methods are detailed below.

Experimental Protocol 1: Friedel-Crafts Acylation of
Chlorobenzene
This method involves the reaction of chlorobenzene with propionyl chloride in the presence of a

Lewis acid catalyst, typically aluminum chloride.

Materials:

Chlorobenzene

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Ice

Concentrated hydrochloric acid (HCl)

Sodium sulfate (Na₂SO₄)

Pentane

Procedure:

Suspend anhydrous aluminum chloride in dry dichloromethane in a reaction vessel equipped

with a stirrer and cooled to 0°C.

Slowly add a solution of propionyl chloride in dichloromethane to the suspension while

maintaining the temperature at 0°C.

To this mixture, add a solution of chlorobenzene in dichloromethane dropwise at 0°C.
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After the addition is complete, continue stirring the reaction mixture at 0°C for 2 hours, and

then allow it to stir at room temperature for 12 hours.

Pour the reaction mixture onto a mixture of ice and concentrated hydrochloric acid to quench

the reaction.

Separate the organic layer and extract the aqueous layer twice with dichloromethane.

Combine the organic extracts and wash them twice with water.

Dry the organic phase over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product as an off-white

solid.

Recrystallize the crude product from pentane to yield pure 3'-Chloropropiophenone.[13]

[14]

Experimental Protocol 2: Grignard Reaction with 3-
Chlorobenzonitrile
This synthesis involves the reaction of a Grignard reagent, ethylmagnesium bromide, with 3-

chlorobenzonitrile.[15][16][17]

Materials:

Magnesium turnings

Ethyl bromide

Dry diethyl ether or tetrahydrofuran (THF)

3-Chlorobenzonitrile

Hydrochloric acid (6N)

Ethyl acetate
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Sodium sulfate (Na₂SO₄)

Procedure:

In a three-necked flask equipped with a condenser, dropping funnel, and magnetic stirrer,

place magnesium turnings and a small crystal of iodine in dry diethyl ether under a nitrogen

atmosphere.

Slowly add a solution of ethyl bromide in dry diethyl ether to initiate the formation of the

Grignard reagent (ethylmagnesium bromide). The mixture is typically heated under reflux to

ensure complete reaction.[16][17]

After the Grignard reagent is formed, cool the mixture to room temperature.

Slowly add a solution of 3-chlorobenzonitrile in dry diethyl ether to the Grignard reagent. A

precipitate will form.[16][17]

Stir the reaction mixture overnight at room temperature.

Cool the reaction mixture in an ice bath and hydrolyze it by the slow addition of 6N

hydrochloric acid until the solution is acidic.[16][17]

Extract the mixture with ethyl acetate.

Wash the organic extract twice with water, dry it over anhydrous sodium sulfate, and

concentrate it on a rotary evaporator to obtain the crude product.[16][17]

The crude product can be further purified by vacuum distillation or recrystallization to yield 3'-
Chloropropiophenone.[16][17]
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Caption: Synthetic pathways for 3'-Chloropropiophenone.

Applications in Drug Development
3'-Chloropropiophenone is a crucial intermediate in the synthesis of several important

pharmaceuticals. Its chemical structure allows for further modifications to build more complex

molecules with therapeutic properties.

Key Pharmaceutical Applications:
Bupropion: An antidepressant and smoking cessation aid.[1][2] The synthesis of bupropion

involves the α-bromination of 3'-chloropropiophenone followed by reaction with tert-

butylamine.[18]
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Dapoxetine: A short-acting selective serotonin reuptake inhibitor (SSRI) used for the

treatment of premature ejaculation.[2][6] The synthesis involves the asymmetric reduction of

3'-chloropropiophenone to the corresponding alcohol, which is a key chiral intermediate.[6]

Maraviroc: An antiretroviral drug used in the treatment of HIV infection. 3'-
Chloropropiophenone is a precursor in the multi-step synthesis of this complex molecule.

[2][15]

Bupropion Synthesis Dapoxetine Synthesis Maraviroc Synthesis

3'-Chloropropiophenone

α-Bromination Asymmetric Reduction Multi-step
Synthesis

Reaction with
tert-butylamine

Bupropion

Further
Modifications

Dapoxetine

Maraviroc

Click to download full resolution via product page

Caption: Role of 3'-Chloropropiophenone in API synthesis.

Safety and Handling
3'-Chloropropiophenone is an irritant to the eyes, respiratory system, and skin.[19]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical.[7] It should be used in a well-ventilated area

or a fume hood.[7] Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and strong bases.[20]
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Conclusion
3'-Chloropropiophenone is a valuable and versatile chemical intermediate with significant

applications in the pharmaceutical industry. Its well-defined physicochemical properties and

established synthetic routes make it a reliable starting material for the production of several life-

saving drugs. This guide provides essential technical information for researchers and

professionals involved in organic synthesis and drug development, highlighting the critical role

of 3'-Chloropropiophenone in advancing medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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